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Compound of Interest

1-Chloro-1,1,2,2-
Compound Name:

tetrafluoropropane
CAS No.: 421-75-0
Cat. No.: B3352110

Get Quote

Abstract & Chemical Context

The vapor-phase reaction of HCFC-244ca (3-chloro-1,1,2,2-tetrafluoropropane) is a pivotal
step in the synthesis of next-generation hydrochlorofluoroolefins (HCFOs). Unlike its isomer
HCFC-244bb (a precursor to HFO-1234yf via dehydrochlorination), HCFC-244ca lacks a

-hydrogen adjacent to the chlorine atom, making direct dehydrochlorination chemically
unfavorable. Consequently, the dominant pathway is dehydrofluorination (elimination of HF) to
yield HCFO-1233yd (

).

This process requires a robust fixed-bed reactor system capable of withstanding corrosive
anhydrous hydrogen fluoride (HF) byproducts and temperatures exceeding 250°C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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